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Introduction

Titanium(IV) nitrate, with the chemical formula Ti(NOs)a4, is a volatile, anhydrous metallic
nitrate. Its unique molecular structure and high reactivity make it a subject of interest in
inorganic chemistry and materials science. This technical guide provides a comprehensive
overview of the molecular structure of titanium(lV) nitrate, detailing its synthesis,
crystallographic data, and spectroscopic properties. The information is presented to be a
valuable resource for researchers and professionals in related fields.

Synthesis of Titanium(lV) Nitrate

The primary route for the synthesis of anhydrous titanium(lV) nitrate involves the nitration of
titanium tetrachloride (TiCls) with dinitrogen pentoxide (N20s).[1] The balanced chemical
equation for this reaction is:

TiCla + 4 N2Os — Ti(NOs)a + 4 CINO2

This reaction is typically carried out in a non-aqueous, inert solvent. The product, titanium(IV)
nitrate, is a colorless, crystalline solid that sublimes readily.[1]

Experimental Protocol: Synthesis of Titanium(lV) Nitrate
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This protocol is a generalized procedure based on the established synthesis of anhydrous
metal nitrates using dinitrogen pentoxide. Specific optimization of reaction conditions may be
necessary.

Materials:

 Titanium tetrachloride (TiCls), anhydrous

 Dinitrogen pentoxide (N20s)

e Anhydrous, inert solvent (e.g., carbon tetrachloride, chloroform)
 Dry nitrogen or argon gas

e Glass reaction vessel with a stirrer, gas inlet, and condenser

e Schlenk line or glovebox for handling air-sensitive reagents
Safety Precautions:

» Dinitrogen pentoxide is a powerful oxidizer and is highly reactive and potentially explosive. It
should be handled with extreme caution in a well-ventilated fume hood, and contact with
combustible materials must be avoided.

 Titanium tetrachloride is corrosive and reacts violently with water. All manipulations should
be performed under an inert atmosphere.

o Appropriate personal protective equipment (PPE), including safety goggles, a face shield,
and chemical-resistant gloves, must be worn at all times.

Procedure:

o Preparation of Dinitrogen Pentoxide: Dinitrogen pentoxide can be prepared by the
dehydration of nitric acid with phosphorus pentoxide or by the ozonolysis of dinitrogen
tetroxide. The solid N2Os should be purified by sublimation before use.

o Reaction Setup: Assemble the reaction vessel under a positive pressure of dry nitrogen or
argon. The glassware must be rigorously dried to prevent hydrolysis of the reactants and
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product.

e Reaction:

Dissolve titanium tetrachloride in the anhydrous solvent within the reaction vessel.

[e]

Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath) to control

o

the exothermic reaction.

o

Slowly add a stoichiometric amount of solid dinitrogen pentoxide to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours to

[¢]

ensure complete reaction.
 Purification:

o The product, titanium(lV) nitrate, can be isolated by removing the solvent and the volatile
byproduct (CINOz) under reduced pressure.

o Further purification can be achieved by sublimation of the solid residue.

Diagram of the experimental workflow for the synthesis of Titanium(IV) Nitrate:
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Synthesis Workflow for Titanium(IV) Nitrate
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Anhydrous Titanium(IV) Nitrate
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Caption: A flowchart illustrating the key steps in the synthesis of anhydrous titanium(IV)
nitrate.

Molecular and Crystal Structure

The molecular structure of titanium(lV) nitrate has been determined by single-crystal X-ray
diffraction. The central titanium atom is coordinated to four bidentate nitrate ligands, resulting in
a coordination number of eight for the titanium atom.[2] The molecule possesses Dzd
symmetry, with the four nitrate groups arranged in a flattened tetrahedral manner around the
central titanium atom.[2]
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Crystallographic Data

The crystallographic data for anhydrous titanium(lV) nitrate are summarized in the table
below. The data is based on the work of Garner and Wallwork (1966).[2]

Parameter Value

Crystal System Monoclinic

Space Group P2i/c

Unit Cell Dimensions a=780A b=1357A c=1034A
B =125.0°

Formula Units (2) 4

Bond Lengths

The nitrate ligands in titanium(IV) nitrate exhibit two distinct N-O bond lengths, which is
characteristic of a bidentate coordination mode. The N-O distances for the coordinated oxygen
atoms are longer than those for the non-coordinated (terminal) oxygen atoms.[2]

Bond Type Average Bond Length (A)
N-O (coordinated) 1.292
N-O (non-coordinated) 1.185

Diagram of the molecular structure of Titanium(IV) Nitrate:
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Molecular Structure of Titanium(IV) Nitrate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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